Cas no 1220018-62-1 (2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride)

• Product Name: 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride
• CAS No: 1220018-62-1
• MF: C₈H₁₂ClN₃O
• MW: 201.653380393982
• CID: 1079703
• PubChem ID: 47002471
• Update Time: 2025-05-22

2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-pyridinylmethyl)acetamide hydrochloride
• 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride
• CS-0252291
• 2-Amino-N-(4-pyridinylmethyl)acetamidehydrochloride
• 2-amino-N-(pyridin-4-ylmethyl)acetamidehydrochloride
• VYB01862
• 2-amino-N-(pyridin-4-ylmethyl)acetamide hydrochloride
• AKOS008115986
• EN300-59705
• Z1262246178
• G58948
• 2-amino-N-(pyridin-4-ylmethyl)acetamide;hydrochloride
• 1220018-62-1

• MDL： MFCD13562804
• Inchi： 1S/C8H11N3O.ClH/c9-5-8(12)11-6-7-1-3-10-4-2-7;/h1-4H,5-6,9H2,(H,11,12);1H
• InChI Key： LUVRTGRGASBZCJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 201.0668897g/mol
• Monoisotopic Mass: 201.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride

Comprehensive Overview of 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride (CAS No. 1220018-62-1)

2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride (CAS No. 1220018-62-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a pyridine ring and an acetamide backbone, making it a versatile intermediate in drug discovery and development. Its unique structure allows for potential applications in targeting specific biological pathways, particularly in the realm of enzyme inhibition and receptor modulation.

The growing interest in 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride is partly due to its relevance in addressing contemporary health challenges. For instance, researchers are exploring its role in neurodegenerative diseases and metabolic disorders, areas where novel therapeutic agents are urgently needed. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations. This property aligns with the increasing demand for bioavailable small molecules in modern medicine.

From a synthetic chemistry perspective, CAS No. 1220018-62-1 exemplifies the importance of heterocyclic compounds in medicinal chemistry. The pyridin-4-yl moiety is a common pharmacophore found in many FDA-approved drugs, underscoring its therapeutic potential. Recent studies have highlighted its utility in designing kinase inhibitors, a hot topic in oncology research. This connection to cancer therapeutics makes it a subject of frequent searches in scientific databases and AI-driven drug discovery platforms.

Another area where 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride shows promise is in the development of central nervous system (CNS) agents. The compound's ability to cross the blood-brain barrier (BBB) is a key focus, especially for conditions like Alzheimer's and Parkinson's diseases. This aligns with the surge in public interest around brain health and cognitive enhancers, as evidenced by trending searches on health forums and academic platforms.

In addition to its biomedical applications, CAS No. 1220018-62-1 is also studied for its physicochemical properties. Researchers are investigating its stability under various pH conditions and its compatibility with different excipients in formulation science. These studies are crucial for optimizing drug delivery systems, another highly searched topic in pharmaceutical sciences. The compound's crystalline structure and thermal behavior are also subjects of ongoing research, contributing to the broader field of materials science.

The synthesis of 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride typically involves multi-step organic reactions, including amide coupling and reductive amination. These methods are frequently discussed in green chemistry circles, where the emphasis is on reducing waste and improving atom economy. This resonates with the global push toward sustainable chemistry, a topic that dominates environmental and scientific discourse today.

Quality control and analytical characterization of CAS No. 1220018-62-1 are equally important. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and identity. These methods are often searched by professionals in the pharmaceutical industry and academic research, reflecting the compound's industrial relevance.

In summary, 2-amino-N-[(pyridin-4-yl)methyl]acetamide hydrochloride (CAS No. 1220018-62-1) is a compound of significant scientific and therapeutic interest. Its applications span from drug discovery to material science, making it a multidisciplinary subject. As research continues to uncover its full potential, this compound is likely to remain a focal point in both academic and industrial settings, addressing some of the most pressing health and technological challenges of our time.